![molecular formula C11H8OS B1304819 2-(Thiophen-2-yl)benzaldehyde CAS No. 99902-07-5](/img/structure/B1304819.png)
2-(Thiophen-2-yl)benzaldehyde
Overview
Description
2-(Thiophen-2-yl)benzaldehyde (2TBA) is an organic compound belonging to the family of aldehydes. It is a colorless solid with a strong odor of sulfur. 2TBA is used in a variety of scientific research applications, such as in vitro and in vivo studies, due to its various biochemical and physiological effects.
Scientific Research Applications
Photoluminescence Applications
2-(Thiophen-2-yl)benzaldehyde has been used in research exploring its photoluminescence properties. For instance, Kunpeng Guo et al. (2015) found that derivatives of thiophene-containing π-conjugated aldehydes, like 4-(thiophen-2-yl)benzaldehyde, exhibit aggregation-induced emission (AIE) with distinct behaviors in amorphous nanoscale aggregates, resulting in intensely red photoluminescence at 620 nm with a quantum yield of 12.8% (Guo et al., 2015).
Synthesis of Hydroxy Pyrazolines
This compound has been involved in the synthesis of novel chemical compounds. Humaira Parveen et al. (2008) demonstrated its conversion into 2,3-dibromo-3-phenyl-1-(thiophen-2-yl)propan-1-one, a precursor for producing hydroxy pyrazolines, which were characterized by various spectroscopic methods (Parveen et al., 2008).
Development of Organic Near-Field Storage Materials
In the field of data storage, Zhang Fushi (2004) studied the synthesis and character of organic photochromic diarylethenes using this compound derivatives. These compounds, when mixed with polymethyl methacrylate (PMMA), were applied to near-field recording, showing promise in data storage technology (Fushi, 2004).
Chemical Sensing Applications
M. M. Rahman et al. (2016) explored the use of this compound derivatives in creating sensitive and selective sensors. They synthesized 4-(3-(thiophen-2-yl)-9H-carbazol-9-yl)benzaldehyde (TPCBZ), which was used to fabricate a Cu2+ sensor with a sensitivity of ∼1.12974 μAcm−2 μM−1 and a detection limit of ∼0.84 nM. This sensor showed potential for detecting heavy metallic pollutants in environmental and health-care fields (Rahman et al., 2016).
Mechanism of Action
Target of Action
2-(Thiophen-2-yl)benzaldehyde and its derivatives have been identified as potential inhibitors of the PI3Kα/mTOR pathway . This pathway plays a crucial role in cell growth, proliferation, and survival, making it a promising target for cancer therapy .
Mode of Action
The compound interacts with its targets, PI3Kα and mTOR, by binding to their active sites, thereby inhibiting their activity . This inhibition disrupts the signaling pathway, leading to changes in cellular processes such as cell growth and proliferation .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the PI3K/AKT/mTOR pathway . This pathway is crucial for cell survival and growth. When this pathway is inhibited, it leads to reduced cell proliferation and increased cell death, particularly in cancer cells .
Pharmacokinetics
Factors such as solubility, stability, and permeability can influence how well a compound is absorbed and distributed throughout the body, how it is metabolized, and how it is excreted .
Result of Action
The inhibition of the PI3Kα/mTOR pathway by this compound can lead to decreased cell growth and proliferation, particularly in cancer cells . This makes it a potential therapeutic agent for cancer treatment .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These can include the pH and composition of the biological environment, the presence of other compounds or drugs, and the specific characteristics of the target cells
Safety and Hazards
Future Directions
Thiophene-based analogs, including “2-(Thiophen-2-yl)benzaldehyde”, have attracted a growing number of scientists as a potential class of biologically active compounds . The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity .
Properties
IUPAC Name |
2-thiophen-2-ylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8OS/c12-8-9-4-1-2-5-10(9)11-6-3-7-13-11/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWYVQGTVFMAUOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)C2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90383778 | |
Record name | 2-(Thiophen-2-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
99902-07-5 | |
Record name | 2-(Thiophen-2-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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